Cas no 179321-60-9 (6-(Benzyloxy)pyrazine-2-carboxylic acid)
179321-60-9 structure
Product Name:6-(Benzyloxy)pyrazine-2-carboxylic acid
CAS No:179321-60-9
MF:C12H10N2O3
MW:230.21940279007
CID:2108002
Update Time:2023-08-03
6-(Benzyloxy)pyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(benzyloxy)pyrazine-2-carboxylic acid
- 6-benzyloxy-2-pyrazinoic acid
- INWXUSXDYYNSLM-UHFFFAOYSA-N
- 6-(Benzyloxy)pyrazine-2-carboxylic acid
-
- Inchi: 1S/C12H10N2O3/c15-12(16)10-6-13-7-11(14-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
- InChI Key: INWXUSXDYYNSLM-UHFFFAOYSA-N
- SMILES: O(C1C=NC=C(C(=O)O)N=1)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 254
- Topological Polar Surface Area: 72.3
6-(Benzyloxy)pyrazine-2-carboxylic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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